Cas no 76240-14-7 (Ethyl 2-methylpyrimidine-4-carboxylate)

76240-14-7 structure
Product Name:Ethyl 2-methylpyrimidine-4-carboxylate
CAS No:76240-14-7
Molecular Formula:C8H10N2O2
Molecular Weight:166.1772
MDL:MFCD11045650
CID:94791
PubChem ID:12637816
Ethyl 2-methylpyrimidine-4-carboxylate Properties
Names and Identifiers
-
- Ethyl 2-methylpyrimidine-4-carboxylate
- LogP
- BDA24014
- MFCD11045650
- 2-Methyl-pyrimidine-4-carboxylic acid ethyl ester
- EN300-121562
- AS-43422
- AB62976
- AKOS006240682
- FT-0761927
- DTXSID00505242
- ethyl2-methylpyrimidine-4-carboxylate
- A9663
- 76240-14-7
- CS-0045880
- ethoxycarbonyl(methyl)pyrimidine
- DB-011570
-
- MDL: MFCD11045650
- InChIKey: COHAOGKPYSIRFC-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H10N2O2/c1-3-12-8(11)7-4-5-9-6(2)10-7/h4-5H,3H2,1-2H3
- SMILES: CCOC(=O)C1=CC=NC(=N1)C
Computed Properties
- Exact Mass: 166.074227566g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 166.074227566g/mol
- Heavy Atom Count: 12
- Complexity: 161
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- Refractive Index: 1.508
- Boiling Point: 240 ºC
- Melting Point: Not available
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
- Flash Point: 99 ºC
- Density: 1.133
Ethyl 2-methylpyrimidine-4-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P008OMS-50mg |
Ethyl 2-methylpyrimidine-4-carboxylate |
76240-14-7 | 95% | 50mg |
$108.00 | 2025-02-24 | |
A2B Chem LLC | AE04372-50mg |
Ethyl 2-methylpyrimidine-4-carboxylate |
76240-14-7 | 95% | 50mg |
$104.00 | 2024-04-19 | |
Aaron | AR008OV4-50mg |
Ethyl 2-methylpyrimidine-4-carboxylate |
76240-14-7 | 95% | 50mg |
$115.00 | ||
abcr | AB542546-250 mg |
Ethyl 2-methylpyrimidine-4-carboxylate; . |
76240-14-7 | 250MG |
€265.00 | 2023-07-11 | ||
Alichem | A039002240-250mg |
Ethyl 2-methylpyrimidine-4-carboxylate |
76240-14-7 | 98% | 250mg |
$722.41 | 2023-09-01 | |
Ambeed | A389987-1g |
Ethyl 2-methylpyrimidine-4-carboxylate |
76240-14-7 | 98+% | 1g |
$353.0 | ||
Chemenu | CM166550-5g |
ethyl 2-methylpyrimidine-4-carboxylate |
76240-14-7 | 95% | 5g |
$668 | 2021-08-05 | |
Enamine | EN300-121562-0.05g |
ethyl 2-methylpyrimidine-4-carboxylate |
76240-14-7 | 95% | 0.05g |
$64.0 | ||
Fluorochem | 228988-250mg |
Ethyl 2-methylpyrimidine-4-carboxylate |
76240-14-7 | 95% | 250mg |
£169.00 | 2022-02-28 | |
TRC | B440478-25mg |
ethyl 2-methylpyrimidine-4-carboxylate |
76240-14-7 | 25mg |
$ 50.00 | 2022-06-01 |
Ethyl 2-methylpyrimidine-4-carboxylate Related Literature
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Yanru Xu,Xiaoguang Zhao,Aobo Li,Jin Jiang,Xin Zhang Nanoscale, 2019,11, 7572-7581
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Upendra Singh,Anubha A Gupta,Anil Suryawanshi,Arun Banpurkar,Satishchandra Ogale J. Mater. Chem., 2012,22, 17302-17310
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Thomas H. Bullock,Wesley T. K. Chan,Dominic S. Wright Dalton Trans., 2009, 6709-6711
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Ilker Demiroglu,Tun-Dong Liu,Roy L. Johnston Phys. Chem. Chem. Phys., 2017,19, 27090-27098
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Lei Pan,Roe-Hoan Yoon Faraday Discuss., 2010,146, 325-340
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7. Front cover
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Colm O'Dwyer J. Mater. Chem. A, 2013,1, 12568-12578
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9. Focus
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Hao-Ran Jia,Ya-Xuan Zhu,Qiu-Yi Duan,Fu-Gen Wu Chem. Soc. Rev., 2021,50, 6240-6277
Recommended suppliers
Amadis Chemical Company Limited
(CAS:76240-14-7)Ethyl 2-methylpyrimidine-4-carboxylate

Purity:99%
Quantity:1g
Price($):318.0